Cas no 2229214-79-1 (3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine
• CAS No: 2229214-79-1
• MF: C₇H₈BrClFNS
• MW: 272.565522193909
• CID: 6098007
• PubChem ID: 165798051
• Update Time: 2025-06-14

3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine
• EN300-1920368
• 2229214-79-1

• Inchi： 1S/C7H8BrClFNS/c8-4-3-6(12-7(4)9)5(10)1-2-11/h3,5H,1-2,11H2
• InChI Key： CTXNCNRPPNWMRE-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(CCN)F)Cl

Computed Properties

• Exact Mass: 270.92334g/mol
• Monoisotopic Mass: 270.92334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine

Research Briefing on 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine (CAS: 2229214-79-1)

In recent years, the compound 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine (CAS: 2229214-79-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and fluoropropanamine moieties, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and infectious diseases. The following briefing provides an overview of the latest research developments surrounding this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine involves a multi-step process that includes halogenation, fluorination, and amine functionalization. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for preclinical and clinical studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine has demonstrated notable activity in modulating specific neurotransmitter systems. In vitro studies have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in treating mood disorders and neurodegenerative diseases. Additionally, its unique chemical structure has been explored for antimicrobial properties, with preliminary data indicating efficacy against drug-resistant bacterial strains. These findings underscore the compound's versatility and highlight its potential as a multi-target therapeutic agent.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic profiles of 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine. Animal models have shown favorable blood-brain barrier penetration and sustained plasma concentrations, supporting its candidacy for CNS-targeted therapies. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are currently exploring structural analogs and formulation strategies to address these limitations and enhance the compound's therapeutic index.

In conclusion, 3-(4-bromo-5-chlorothiophen-2-yl)-3-fluoropropan-1-amine represents a promising scaffold for drug development, with ongoing research aimed at unlocking its full therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties, elucidating its mechanism of action, and advancing it through clinical trials. As the scientific community continues to explore this compound, its role in addressing unmet medical needs may become increasingly significant.